Cas no 1781830-36-1 (4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid)
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid is a heterocyclic compound featuring a fused cyclopentane-oxazole ring system with a carboxylic acid functional group. This structure imparts unique reactivity and potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The rigid bicyclic framework enhances stability while allowing for selective functionalization at the carboxylic acid position. Its distinct molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound’s high purity and well-defined stereochemistry further support its utility in precision applications, such as ligand design or catalyst development. Proper handling and storage are recommended due to its reactive carboxyl group.
![4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1782000/1781830-36-1x500.png)
1781830-36-1 structure
Product Name:4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid
CAS No:1781830-36-1
MF:C7H7NO3
MW:153.135381937027
CID:5171953
Update Time:2026-03-04
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid
- 4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid
-
- Inchi： 1S/C7H7NO3/c9-7(10)4-1-2-6-5(4)3-8-11-6/h3-4H,1-2H2,(H,9,10)
- InChI Key： AQMWUQPZWRWAGH-UHFFFAOYSA-N
- SMILES： O1C2CCC(C(O)=O)C=2C=N1
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390507-1g |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95%+ | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-100MG |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 100MG |
￥ 1,920.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-250MG |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 250MG |
￥ 3,075.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-500MG |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 500MG |
￥ 5,121.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-1G |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 1g |
￥ 7,682.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-5G |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 5g |
￥ 23,047.00 | 2023-04-14 | |
| Ambeed | A369344-1g |
5,6-Dihydro-4H-cyclopenta[d]isoxazole-4-carboxylic acid |
1781830-36-1 | 97% | 1g |
$1061.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-100mg |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 100mg |
￥1919.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-250mg |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 250mg |
￥3073.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7709-500mg |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid |
1781830-36-1 | 95% | 500mg |
￥5117.0 | 2024-04-23 |
4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1781830-36-1 (4H,5H,6H-cyclopenta[d][1,2]oxazole-4-carboxylic acid) Related Products
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